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Compound of Interest

Compound Name: 3-Hydroxypiperidine hydrochloride

Cat. No.: B147085 Get Quote

Technical Guide: (S)-3-Hydroxypiperidine
Hydrochloride
Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-3-Hydroxypiperidine hydrochloride is a pivotal chiral building block in modern medicinal

chemistry and pharmaceutical development. Its stereospecific structure is integral to the

synthesis of a variety of bioactive molecules, most notably as a key intermediate for potent

therapeutics targeting neurological disorders and certain malignancies. This technical guide

provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis and analysis, and its functional context in drug

discovery, such as its role in the synthesis of the Bruton's tyrosine kinase (BTK) inhibitor,

Ibrutinib.

Core Compound Identification
(S)-3-Hydroxypiperidine hydrochloride is the hydrochloride salt of the (S)-enantiomer of 3-

hydroxypiperidine.

Chemical Name: (S)-3-Hydroxypiperidine hydrochloride

Synonyms: (S)-3-Piperidinol hydrochloride[1][2]
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CAS Number: 475058-41-4

Chemical Structure:

Molecular Formula: C₅H₁₁NO·HCl[1]

SMILES: O[C@@H]1CNCCC1.Cl

Physicochemical and Analytical Data
The properties of (S)-3-Hydroxypiperidine hydrochloride are summarized in the table below.

This data is essential for its handling, characterization, and application in synthetic chemistry.

Property Value Reference(s)

Molecular Weight 137.61 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 195 - 200 °C [1]

Purity ≥ 98% (Assay by titration) [1]

Optical Rotation [α]²⁰_D = -7° (c=1 in Methanol) [1]

Solubility Soluble in water

Storage Conditions
Room Temperature, under

inert atmosphere

Role in Pharmaceutical Synthesis: The Ibrutinib
Case Study
(S)-3-Hydroxypiperidine is a critical structural component of Ibrutinib, a first-in-class BTK

inhibitor used in the treatment of B-cell malignancies like mantle cell lymphoma and chronic

lymphocytic leukemia.[3][4] Ibrutinib functions by irreversibly binding to a cysteine residue

(Cys481) in the active site of BTK, thereby blocking its kinase activity.[5] This action inhibits the

B-cell receptor (BCR) signaling pathway, which is crucial for the proliferation and survival of
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malignant B-cells.[5][6] The inhibition of BTK leads to decreased proliferation and increased

apoptosis in cancerous B-cells.[7][8]

Bruton's Tyrosine Kinase (BTK) Signaling Pathway
The following diagram illustrates a simplified representation of the BTK signaling pathway and

the mechanism of action of Ibrutinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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